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Technical Support Center: Iridium-192 HDR
Afterloaders

Welcome to the technical support center for Iridium-192 High-Dose-Rate (HDR) afterloaders.
This resource provides researchers, scientists, and drug development professionals with
essential troubleshooting guides and frequently asked questions to address source jamming
and related issues.

Troubleshooting Guide: Source Jamming Events

This guide provides step-by-step instructions for identifying and responding to a jammed or
stuck Iridium-192 source.

Q1: What are the immediate signs of an Iridium-192 source jam during an experiment?
Al: Immediate indicators of a source jam include:

e An alarm status on the afterloader control console.[1]
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Failure of the source to return to its shielded safe or container at the end of the planned
treatment time.[1]

An audible alarm from a wall-mounted area radiation monitor, indicating unexpected
radiation levels.[2]

Visual confirmation on the console that the source is not in the fully retracted position.
Q2: My afterloader indicates a source jam. What is the immediate emergency procedure?
A2: If you suspect a source jam, execute the following emergency protocol immediately:

Press the Emergency Stop/Interrupt Button: Immediately press the emergency interrupt
button on the console to attempt to retract the source.[1][3]

Enter the Room: If the source does not retract, the designated emergency responder should
enter the treatment room, noting the time of entry.

Use a Survey Meter: Confirm the location of the radioactive source using a portable survey
meter.[2]

Attempt Manual Retraction: If possible and part of your institution's approved procedures,
use the hand crank to manually retract the source wire into the afterloader safe.

Patient and Staff Evacuation: If manual retraction fails, the priority is to remove the patient
from the radiation field.[1] This may involve disconnecting the transfer tube from the
applicator and moving the patient to a safe location.

Secure the Source: If the source is stuck in the applicator/catheter, use remote handling
tools (long forceps) to place the applicator and source into a shielded emergency storage
container.[2][3] In some extreme cases, the catheter may need to be cut (behind the source)
to free the patient.[2]

Secure the Area: Lock the treatment room and post a warning sign indicating that a
radioactive source is exposed.[3]
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o Notify Personnel: Immediately contact the Radiation Safety Officer (RSO) and the authorized
medical physicist.[3]

Q3: What are the common causes of a source jam?
A3: Source jamming can be attributed to several factors:

e Mechanical Failure: Internal components of the afterloader, such as a loose screw interfering
with the drive mechanism, can cause a jam.[4][5]

o Applicator or Catheter Issues: Sharp bends, kinks, or damage to applicators and catheters
can increase friction and prevent the source wire from moving freely.[6][7] The risk of
jamming increases significantly in tortuous paths.[6]

« Connection Point Failure: A jam can occur at the junction between the afterloader and the
transfer tube or between the transfer tube and the applicator.[1]

e Source Wire Integrity: Damage to the source wire itself, such as fraying or kinks, can lead to
a jam. Regular inspection is critical.[3]

Frequently Asked Questions (FAQs)

Q1: What is a source wire "friction test" and when should it be performed?

Al: Afriction test is a quality assurance (QA) procedure designed to assess the resistance the
source wire encounters as it travels through the afterloader's internal channels, transfer tubes,
and applicators. An increase in friction can be an early indicator of potential problems like
channel wear or debris that could lead to a source jam. This test is typically performed as part
of the commissioning of new equipment, after service or repair, and during routine periodic
(e.g., quarterly or annual) QA checks.

Q2: How can catheter curvature impact the risk of a source jam?

A2: Highly curved or tortuous catheter paths significantly increase the friction on the source
wire as it transits.[6][7] This increased resistance can slow the source wire's transit speed and,
in severe cases, cause the afterloader's drive mechanism to fault, resulting in a jam. It is crucial
to use applicators and catheters that maintain a smooth, gradual curvature and to verify their
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integrity before each use. Studies show that vessel curvature can alter dose distributions, and
severe bends can physically impede the source.[9]

Q3: What routine Quality Assurance (QA) checks are essential for preventing source jams?

A3: A robust QA program is the most effective way to prevent source jamming. Key checks
include:

Daily Checks: Before the first use of the day, verify the functionality of console indicators,
interlocks, and the emergency stop buttons.[10][11]

e Source Positioning Verification: Regularly check that the source travels to the correct
programmed dwell positions. The tolerance for source positioning accuracy is typically within
+1 mm.[11]

e Timer Accuracy: Ensure the timer is accurate. The tolerance is often within £1%.

o Applicator and Transfer Tube Inspection: Visually inspect all catheters, applicators, and
transfer tubes for damage, kinks, or obstructions before every use.[12]

o Emergency Procedure Drills: Conduct practical training and drills for emergency procedures,
including simulating a source jam, to ensure all personnel are prepared to respond
effectively.[1]

Q4: What equipment should be readily available for a source jamming emergency?

A4: Every HDR afterloader suite must have a clearly labeled emergency kit. According to
regulatory guidelines and best practices, this kit should include:

A shielded emergency storage container ("pig").[2]

Remote handling tools, such as long-handled forceps, to maintain distance from the source.

[2]

Cable cutters and scissors capable of cutting the catheter if necessary to free a patient.[2]

A calibrated, portable radiation survey meter.[2]
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e Emergency contact list, including the Radiation Safety Officer and physicist.[3]

Data & Protocols
Quantitative Performance & Safety Parameters

The following table summarizes key quantitative parameters related to afterloader performance
and safety checks.

Typical Value / Frequency of .
Parameter Rationale
Tolerance Check
Ensures dose is
Source Positioning ] delivered to the
=1 mm Daily / Quarterly )
Accuracy precise target
location.[11]
Guarantees the
Timer Accuracy Within + 1% Daily / Annually correct radiation dose

is administered.[11]

Verifies drive

mechanism
~50 - 470 mm/s (can o
) ) Commissioning / performance;
Source Transit Speed  be <10 cm/s in o _
Annually significant slowing can

tortuous paths
P ) indicate high friction.

[13][14]

Confirms that safety

systems for power

Emergency Retraction  Functional Daily / Quarterly )
loss or interrupts are
operational.[10][15]
Prevents source
) ] ] ] exposure if applicators
Interlock Functionality =~ Functional Daily / Quarterly

are disconnected or

the door is open.[10]
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Experimental Protocol: Applicator Integrity and
Positional Verification

This protocol describes a method to verify both the physical integrity of an applicator and the
accuracy of the source dwell positions using autoradiography.

Objective: To confirm that the source path within an applicator is unobstructed and that the
afterloader positions the source at the programmed coordinates relative to the applicator's
radiographic markers.

Materials:

HDR Afterloader and Iridium-192 source

Applicator to be tested

Sealed radiographic film envelope (e.g., Kodak XV film)

Tape

Diagnostic X-ray source (e.g., simulator)

Dummy source markers
Methodology:
o Preparation: Securely tape the applicator to the outside of the sealed film envelope.[11]

o Autoradiograph Exposure: Connect the applicator to the afterloader. Program the afterloader
to send the Iridium-192 source to several distinct dwell positions within the applicator. Use a
very short dwell time (e.g., 0.3 to 1.0 seconds) for each position to create a small, localized
exposure on the film.[11]

» Radiograph Exposure:

o Disconnect the applicator from the afterloader.
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o Transfer the film envelope (with the applicator still attached) to a diagnostic X-ray
machine.

o Insert the dummy source markers into the applicator.

o Expose the film to a low-energy X-ray beam (e.g., 125 kVp, 125 mAs) to image both the
applicator and the dummy markers.[11]

e Analysis:
o Develop the film.

o The film will show the dark spots from the radioactive source exposures (autoradiograph)
superimposed on the X-ray image of the applicator and its markers (radiograph).

o Measure the distance between the exposed spots and the corresponding positions of the
radiographic markers. The difference should be within the institutional tolerance, typically
+1 mm.

Visualized Workflows
Troubleshooting Logic for a Source Jam Alert
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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jamming-in-afterloaders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1214195/docs#dealing-with-iridium-192-source-jamming-in-afterloaders
https://www.benchchem.com/product/b1214195/docs#dealing-with-iridium-192-source-jamming-in-afterloaders
https://www.benchchem.com/product/b1214195?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

